molecular formula C20H26N2 B8603093 4-((4-Methylphenyl)methyl)amino-1-phenylmethylpiperidine CAS No. 202199-06-2

4-((4-Methylphenyl)methyl)amino-1-phenylmethylpiperidine

Cat. No. B8603093
CAS RN: 202199-06-2
M. Wt: 294.4 g/mol
InChI Key: KPAHTAFRNBMJNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-((4-Methylphenyl)methyl)amino-1-phenylmethylpiperidine is a useful research compound. Its molecular formula is C20H26N2 and its molecular weight is 294.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-((4-Methylphenyl)methyl)amino-1-phenylmethylpiperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4-Methylphenyl)methyl)amino-1-phenylmethylpiperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

202199-06-2

Molecular Formula

C20H26N2

Molecular Weight

294.4 g/mol

IUPAC Name

1-benzyl-N-[(4-methylphenyl)methyl]piperidin-4-amine

InChI

InChI=1S/C20H26N2/c1-17-7-9-18(10-8-17)15-21-20-11-13-22(14-12-20)16-19-5-3-2-4-6-19/h2-10,20-21H,11-16H2,1H3

InChI Key

KPAHTAFRNBMJNE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CNC2CCN(CC2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-benzyl-4-piperidone (1.74 g, 9.2 mmol) and 4-methylbenzylamine (0.97 g, 8 mmol) in methanol (30 ml) was added sodium borohydride (525 mg) in small portions over 30 min. The reaction mixture was stirred at room temperature. After 16 h, the mixture was concentrated. Water (30 ml) was added, and the mixture was extracted with dichloromethane (2×20 ml). The combined organic layers were dried (Na2SO4), filtered, and concentrated to give 4-((4-methylphenyl)methyl)amino-1-phenylmethylpiperidine. The crude product was used without further purification.
Quantity
1.74 g
Type
reactant
Reaction Step One
Quantity
0.97 g
Type
reactant
Reaction Step One
Quantity
525 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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